Cas no 1400764-16-0 (5-methyl-3-(trifluoromethyl)-1-benzofur)

5-methyl-3-(trifluoromethyl)-1-benzofur structure
1400764-16-0 structure
Product Name:5-methyl-3-(trifluoromethyl)-1-benzofur
CAS No:1400764-16-0
MF:C10H7F3O
MW:200.157193422318
CID:1285758
PubChem ID:71669165
Update Time:2024-11-26

5-methyl-3-(trifluoromethyl)-1-benzofur Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-3-(trifluoromethyl)-1-benzofur
    • 5-Methyl-3-(trifluoromethyl)benzofuran
    • Inchi: 1S/C10H7F3O/c1-6-2-3-9-7(4-6)8(5-14-9)10(11,12)13/h2-5H,1H3
    • InChI Key: XVSNADYLWAIKGS-UHFFFAOYSA-N
    • SMILES: O1C2=CC=C(C)C=C2C(C(F)(F)F)=C1

Computed Properties

  • Exact Mass: 200.04489933g/mol
  • Monoisotopic Mass: 200.04489933g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 13.1Ų
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